Cas no 2639451-56-0 (tert-butyl 6,6-difluoro-octahydro-1H-isoindole-3a-carboxylate)

• Product Name: tert-butyl 6,6-difluoro-octahydro-1H-isoindole-3a-carboxylate
• CAS No: 2639451-56-0
• MF: C₁₃H₂₁F₂NO₂
• MW: 261.308151006699
• CID: 5665108
• PubChem ID: 165898208
• Update Time: 2025-06-15

tert-butyl 6,6-difluoro-octahydro-1H-isoindole-3a-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6,6-difluoro-octahydro-1H-isoindole-3a-carboxylate
• EN300-27728148
• 2639451-56-0

• Inchi： 1S/C13H21F2NO2/c1-11(2,3)18-10(17)12-4-5-13(14,15)6-9(12)7-16-8-12/h9,16H,4-8H2,1-3H3
• InChI Key： DHZVMBFZGTWZFY-UHFFFAOYSA-N
• SMILES： FC1(CCC2(C(=O)OC(C)(C)C)CNCC2C1)F

Computed Properties

• Exact Mass: 261.15403524g/mol
• Monoisotopic Mass: 261.15403524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl 6,6-difluoro-octahydro-1H-isoindole-3a-carboxylate

Introduction to Tert-butyl 6,6-difluoro-octahydro-1H-isoindole-3a-carboxylate (CAS No: 2639451-56-0)

Tert-butyl 6,6-difluoro-octahydro-1H-isoindole-3a-carboxylate (CAS No: 2639451-56-0) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic molecules, specifically featuring an isoindole backbone, which is a privileged scaffold in drug discovery due to its structural versatility and biological activity. The presence of fluoro substituents and a tert-butyl group enhances its pharmacokinetic properties, making it a promising candidate for further development.

The chemical structure of tert-butyl 6,6-difluoro-octahydro-1H-isoindole-3a-carboxylate consists of a fused ring system with fluoro atoms at the 6-position and a carboxylate group at the 3a-position. The tert-butyl moiety provides steric hindrance, which can be crucial for optimizing binding interactions with biological targets. This structural feature has been extensively studied in the context of developing novel therapeutic agents.

In recent years, there has been a surge in research focusing on fluoro-substituted heterocycles due to their unique metabolic stability and improved bioavailability. The incorporation of fluorine atoms into pharmaceutical compounds often enhances their pharmacological properties, including increased lipophilicity and resistance to enzymatic degradation. Tert-butyl 6,6-difluoro-octahydro-1H-isoindole-3a-carboxylate exemplifies this trend, as its fluoro groups contribute to its overall efficacy and selectivity.

One of the most compelling aspects of this compound is its potential application in the development of bioactive molecules. The isoindole core is known to exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer effects. Researchers have been exploring derivatives of this scaffold to identify new lead compounds for drug development. The specific modifications introduced in tert-butyl 6,6-difluoro-octahydro-1H-isoindole-3a-carboxylate, such as the fluoro and tert-butyl groups, are designed to fine-tune its pharmacological profile.

The synthesis of tert-butyl 6,6-difluoro-octahydro-1H-isoindole-3a-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and fluorination techniques, are employed to construct the desired molecular framework. These synthetic strategies ensure high yield and purity, which are essential for subsequent biological evaluations.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in optimizing the biological activity of heterocyclic compounds. By systematically modifying various functional groups on the isoindole scaffold, researchers can elucidate key structural features that contribute to potency and selectivity. The work done on tert-butyl 6,6-difluoro-octahydro-1H-isoindole-3a-carboxylate provides valuable insights into these SAR principles and aids in the rational design of future drug candidates.

The pharmaceutical industry has shown particular interest in isoindole derivatives due to their potential therapeutic applications. Several isoindole-based compounds have entered clinical trials for various diseases, demonstrating their translational promise. The unique properties of tert-butyl 6,6-difluoro-octahydro-1H-isoindole-3a-carboxylate, particularly its fluoro substitution pattern and tert-butyl group, make it an attractive candidate for further investigation.

In conclusion, tert-butyl 6,6-difluoro-octahydro-1H-isoindole-3a-carboxylate represents a significant advancement in the field of medicinal chemistry. Its structural features and pharmacological potential position it as a valuable tool for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.